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Compound of Interest

Compound Name: 3-Isocyano-9-ethylcarbazole

Cat. No.: B7814797

Get Quote

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of molecular structure

determination in organic chemistry. For a molecule like 3-Isocyano-9-ethylcarbazole, ¹H NMR

provides precise information about the electronic environment, connectivity, and relative

number of protons, allowing for unambiguous structural confirmation.

Predicted ¹H NMR Spectrum of 3-Isocyano-9-
ethylcarbazole
The structure of 3-Isocyano-9-ethylcarbazole presents a unique arrangement of aromatic and

aliphatic protons. The ethyl group at the N9 position and the isocyano group at the C3 position

significantly influence the chemical shifts of the carbazole core protons. The isocyanide group

(-N≡C) is moderately electron-withdrawing, which will deshield adjacent protons, causing them

to resonate at a lower field (higher ppm).

Caption: Molecular structure of 3-Isocyano-9-ethylcarbazole with key protons labeled.

Expected Chemical Shifts, Multiplicity, and Coupling Constants:

The predicted spectral data is summarized below. The carbazole protons are labeled according

to standard nomenclature.
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Proton
Label

Predicted δ
(ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Rationale

H4 8.2 - 8.4 s (singlet) - 1H

Located ortho

to the

electron-

withdrawing

isocyano

group,

resulting in

significant

deshielding.

Appears as a

singlet due to

no adjacent

protons.

H1 8.0 - 8.2 d (doublet) 7.5 - 8.5 1H

Deshielded

due to its peri

position

relative to the

nitrogen and

proximity to

the isocyano

group's

anisotropic

field. Coupled

to H2.

H2 7.6 - 7.8 dd (doublet of

doublets)

J = 7.5-8.5,

1.5-2.0

1H Coupled to

both H1

(ortho) and

H4 (meta,

weak). Its

chemical shift

is influenced

by the
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isocyano

group.

H5 7.5 - 7.7 d (doublet) 7.5 - 8.5 1H

Located on

the

unsubstituted

benzene ring,

its chemical

shift is typical

for an

aromatic

proton in a

carbazole

system.

Coupled to

H6.

H8 7.4 - 7.6 d (doublet) 7.5 - 8.5 1H

Less

influenced by

the C3

substituent.

Coupled to

H7.

H6, H7 7.2 - 7.4 m (multiplet) - 2H

These

protons on

the

unsubstituted

ring often

overlap,

appearing as

a complex

multiplet.

-CH₂- 4.3 - 4.5 q (quartet) 7.0 - 7.5 2H Methylene

protons of the

ethyl group,

deshielded by

the adjacent
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nitrogen

atom.

Coupled to

the -CH₃

protons.

-CH₃ 1.4 - 1.6 t (triplet) 7.0 - 7.5 3H

Methyl

protons of the

ethyl group.

Coupled to

the -CH₂-

protons.

Experimental Protocol: ¹H NMR Data Acquisition
This protocol ensures the acquisition of high-quality, reproducible NMR data.

1. Sample Preparation:

Analyte Mass: Weigh 5-10 mg of 3-Isocyano-9-ethylcarbazole.[1][2] For ¹H NMR, this

concentration is optimal for achieving a good signal-to-noise ratio in a reasonable time.[3][4]

Solvent Selection: Use approximately 0.6-0.7 mL of a deuterated solvent.[4][5] Chloroform-d

(CDCl₃) is a primary choice for its ability to dissolve a wide range of organic compounds. If

solubility is an issue, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.[1]

Homogenization: Dissolve the sample in a small vial before transferring it to the NMR tube.

[6] This ensures complete dissolution. The solution must be clear and free of any particulate

matter, which can degrade spectral quality by interfering with the magnetic field homogeneity.

[4][6] If solids are present, filter the solution through a pipette with a cotton wool plug.[2]

Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer

and serves as the internal reference (δ = 0.00 ppm).[7]

2. NMR Spectrometer Setup & Data Acquisition:

Instrument: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion,

especially for resolving the aromatic region.
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Locking and Shimming: The instrument's software uses the deuterium signal from the

solvent to "lock" the magnetic field and "shim" it to optimize homogeneity, resulting in sharp,

symmetrical peaks.[5]

Acquisition Parameters:

Pulse Angle: 30-45 degrees. A smaller pulse angle allows for a shorter relaxation delay

and faster acquisition time.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum and perform a baseline correction. Calibrate the spectrum by

setting the TMS peak to 0.00 ppm. Integrate all peaks to determine the relative number of

protons.

Part 2: A Comparative Analysis of Orthogonal
Analytical Techniques
While ¹H NMR is powerful, a comprehensive characterization relies on a multi-technique

approach. Orthogonal methods provide complementary data, validating the proposed structure

and ensuring purity.

Caption: Comparison of information provided by different spectroscopic techniques.

Performance Comparison of Analytical Methods
The following table objectively compares the utility of each technique in the characterization of

3-Isocyano-9-ethylcarbazole.
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Parameter
¹H NMR
Spectroscopy

¹³C NMR
Spectroscopy

FT-IR
Spectroscopy

Mass
Spectrometry
(EI/ESI)

Primary

Information

Proton count,

chemical

environment, and

connectivity (J-

coupling).

Carbon skeleton,

including

quaternary

carbons (e.g.,

C3, C9).

Identification of

functional

groups.

Molecular weight

and elemental

formula (HRMS).

[8]

Key Feature for

this Molecule

Detailed

assignment of all

protons on the

carbazole and

ethyl groups.

Confirmation of

all 16 unique

carbons in the

structure.

Strong, sharp

absorption for

the isocyanide (-

N≡C) group.[9]

Unambiguous

determination of

the molecular

formula

C₁₅H₁₂N₂.

Typical Sample

Amount
5-10 mg 20-50 mg[2] <1 mg <1 mg

Strengths

Excellent for

detailed

structural

elucidation of the

exact isomer.

High resolution

and quantitative.

Directly observes

the carbon

backbone.

Fast, simple, and

highly diagnostic

for the

isocyanide

functional group.

[9]

High sensitivity

and accuracy for

molecular weight

determination.[1]

Limitations

Less sensitive

than MS. Does

not detect

quaternary

carbons.

Low natural

abundance of ¹³C

requires more

sample and

longer

acquisition times.

Provides limited

information on

the overall

molecular

skeleton.

Isomers may

have identical

mass and require

chromatography

(GC/LC-MS) to

differentiate.[1]

In-Depth Look at Complementary Techniques
¹³C NMR Spectroscopy: This technique is essential for confirming the carbon framework of

the molecule. For 3-Isocyano-9-ethylcarbazole, one would expect to see 16 distinct
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signals, corresponding to the 14 carbons of the carbazole core and the 2 carbons of the ethyl

group. The isocyanide carbon itself typically appears in the 155-170 ppm range.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is exceptionally useful for the rapid

confirmation of the isocyanide functional group. Isocyanides exhibit a characteristic strong

and sharp stretching vibration (ν-N≡C) in a relatively clear region of the spectrum, typically

between 2110-2165 cm⁻¹.[9] The presence of a strong peak in this region is a powerful

indicator of a successful synthesis.

Mass Spectrometry (MS): Mass spectrometry provides the exact molecular weight of the

compound.[8] For 3-Isocyano-9-ethylcarbazole (C₁₅H₁₂N₂), the expected exact mass is

220.1000. High-resolution mass spectrometry (HRMS) can confirm this mass to within a few

parts per million, validating the elemental composition. The fragmentation pattern can also

offer structural clues.[8]

Part 3: Integrated Characterization Workflow
For robust, publication-quality characterization, these techniques should be employed in a

logical workflow. This ensures that each piece of data corroborates the others, leading to an

irrefutable structural assignment.
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Synthesized Product
(Crude)

FT-IR Analysis
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(2110-2165 cm⁻¹)?

Mass Spectrometry
(LC-MS or GC-MS)

Yes

1H & 13C NMR
Spectroscopy

Correct MW
(220.1 g/mol)?

Unambiguous Structure
Confirmation

Yes, spectra match
predicted structure

Click to download full resolution via product page

Caption: A logical workflow for the comprehensive characterization of 3-Isocyano-9-
ethylcarbazole.

This workflow represents a self-validating system. A positive result from FT-IR confirms the

presence of the key functional group. Mass spectrometry then validates the molecular weight

and formula. Finally, ¹H and ¹³C NMR provide the definitive, high-resolution proof of the specific

isomeric structure, confirming the placement of the substituents and the overall connectivity.
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The characterization of 3-Isocyano-9-ethylcarbazole is most effectively achieved through ¹H

NMR spectroscopy, which provides unparalleled detail regarding its proton framework.

However, for absolute scientific integrity and trustworthiness, this analysis must be supported

by orthogonal techniques. FT-IR offers rapid confirmation of the critical isocyanide functional

group, while mass spectrometry provides definitive molecular weight and formula data.

Together, this suite of analytical methods creates a robust, self-validating workflow essential for

researchers and professionals in the chemical and pharmaceutical sciences.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact
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Phone: (601) 213-4426
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